1,1-Dibutoxycyclohexane
Cat. No. B8786223
M. Wt: 228.37 g/mol
InChI Key: JIIZXZFZZLOMMR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05792876
Procedure details
In a 300-ml three-necked flask, 98 g of cyclohexanone, 148 g of n-butanol, 50 g of anhydrous magnesium sulfate, 2 mg of bismuth chloride and 80 g of toluene were charged. The resulting mixture was stirred at 10° C. under atmospheric pressure for 10 hours in a nitrogen atmosphere. After magnesium sulfate was removed from the reaction mixture, the solvent (toluene) and unreacted starting materials were distilled off under reduced pressure. Distillation of the residue under reduced pressure gave 207.7 g of cyclohexanone dibutyl acetal (yield: 89.4%).
Name
bismuth chloride
Quantity
2 mg
Type
catalyst
Reaction Step One
Yield
89.4%
Identifiers
|
REACTION_CXSMILES
|
[C:1]1(=[O:7])[CH2:6][CH2:5][CH2:4][CH2:3][CH2:2]1.[CH2:8]([OH:12])[CH2:9][CH2:10][CH3:11].S([O-])([O-])(=O)=O.[Mg+2]>[Bi](Cl)(Cl)Cl.C1(C)C=CC=CC=1>[CH2:6]([O:7][C:1]1([O:12][CH2:8][CH2:9][CH2:10][CH3:11])[CH2:6][CH2:5][CH2:4][CH2:3][CH2:2]1)[CH2:1][CH2:2][CH3:3] |f:2.3|
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Inputs
Step One
|
Name
|
|
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Quantity
|
98 g
|
|
Type
|
reactant
|
|
Smiles
|
C1(CCCCC1)=O
|
|
Name
|
|
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Quantity
|
148 g
|
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Type
|
reactant
|
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Smiles
|
C(CCC)O
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Name
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|
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Quantity
|
50 g
|
|
Type
|
reactant
|
|
Smiles
|
S(=O)(=O)([O-])[O-].[Mg+2]
|
|
Name
|
bismuth chloride
|
|
Quantity
|
2 mg
|
|
Type
|
catalyst
|
|
Smiles
|
[Bi](Cl)(Cl)Cl
|
|
Name
|
|
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Quantity
|
80 g
|
|
Type
|
solvent
|
|
Smiles
|
C1(=CC=CC=C1)C
|
Conditions
Temperature
|
Control Type
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UNSPECIFIED
|
|
Setpoint
|
10 °C
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Stirring
|
Type
|
CUSTOM
|
|
Details
|
The resulting mixture was stirred at 10° C. under atmospheric pressure for 10 hours in a nitrogen atmosphere
|
|
Rate
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UNSPECIFIED
|
|
RPM
|
0
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Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
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Workups
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
After magnesium sulfate was removed from the reaction mixture
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DISTILLATION
|
Type
|
DISTILLATION
|
|
Details
|
were distilled off under reduced pressure
|
DISTILLATION
|
Type
|
DISTILLATION
|
|
Details
|
Distillation of the residue under reduced pressure
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Outcomes
Product
Details
Reaction Time |
10 h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C(CCC)OC1(CCCCC1)OCCCC
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 207.7 g | |
| YIELD: PERCENTYIELD | 89.4% | |
| YIELD: CALCULATEDPERCENTYIELD | 182.2% |
Source
|
Source
|
Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
